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Compound of Interest

(3-Chloro-benzoylamino)-acetic
Compound Name: d
aci

Cat. No.: B041228

Essential Safety and Handling Guide for (3-
Chloro-benzoylamino)-acetic acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of (3-
Chloro-benzoylamino)-acetic acid (CAS: 57728-59-3), also known as m-Chlorohippuric Acid.
Given the absence of a specific Safety Data Sheet (SDS), the following procedures are based
on best practices for handling analogous chemical compounds, including chloro-substituted
organic acids.

Hazard Assessment and Personal Protective
Equipment (PPE)

While specific toxicity data for (3-Chloro-benzoylamino)-acetic acid is not readily available,
its structure suggests potential hazards associated with chlorinated organic compounds and
carboxylic acids. Therefore, a cautious approach is mandatory.

Assumed Hazards:

e May cause skin and eye irritation or burns upon contact.
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e May be harmful if inhaled or ingested.

e Thermal decomposition may produce toxic fumes, including hydrogen chloride, carbon

oxides, and nitrogen oxides.

Recommended Personal Protective Equipment:

A multi-layered approach to PPE is essential to minimize exposure.

Protection Type

Specific
Recommendations

Regulatory Standards

Eye and Face Protection

Wear chemical safety goggles.

A face shield is recommended
when handling larger
gquantities or when there is a

splash hazard.

OSHA 29 CFR 1910.133 or
European Standard EN166[1]

[2]

Skin Protection

Wear chemically resistant

gloves (e.g., nitrile, neoprene).

A lab coat or chemically
resistant apron is required.

Ensure full skin coverage.

OSHA 1910.132[3]

Respiratory Protection

Handle in a well-ventilated
area, preferably within a

chemical fume hood.[2] If a

fume hood is not available or if

dust is generated, use a
NIOSH-approved respirator
with an appropriate cartridge
for organic vapors and acid

gases.

OSHA 29 CFR 1910.134 and

ANSI Z88.2 standards[2]

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational protocol is crucial for ensuring laboratory safety.
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Engineering Controls:

» Always handle (3-Chloro-benzoylamino)-acetic acid in a certified chemical fume hood to
minimize inhalation exposure.[2]

e Ensure an eyewash station and safety shower are readily accessible and in good working
order.[2]

Handling Procedures:

o Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare your
workspace by covering surfaces with absorbent, disposable liners.

e Weighing and Transfer: Since the compound is a solid, conduct all weighing and transfer
operations within the fume hood to contain any dust.[4] Use appropriate tools (e.g., spatulas,
weighing paper) to avoid direct contact.

» Dissolving: When preparing solutions, slowly add the solid to the solvent to avoid splashing.
If the dissolution process is exothermic, use an ice bath to control the temperature.

e Post-Handling: After handling, thoroughly wash your hands and any exposed skin with soap
and water.[5] Decontaminate all surfaces and equipment used.

Disposal Plan: Waste Management

Proper disposal of (3-Chloro-benzoylamino)-acetic acid and its associated waste is critical to
prevent environmental contamination and ensure regulatory compliance. As a chlorinated
organic compound, it must be treated as hazardous waste.[6]

Waste Segregation and Collection:

e Solid Waste: Collect all solid waste, including contaminated PPE (gloves, liners), weighing
paper, and any unreacted chemical, in a designated, clearly labeled hazardous waste
container.

o Liquid Waste: Aqueous and organic solvent solutions containing (3-Chloro-benzoylamino)-
acetic acid must be collected in separate, compatible, and clearly labeled hazardous waste
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containers. Do not pour this waste down the drain.[7] Chlorinated organic compounds are
generally not permitted to be discharged into wastewater systems.[6]

Disposal Procedure:

Labeling: Ensure all waste containers are accurately labeled with the full chemical name,
concentration, and hazard symbols.

Storage: Store waste containers in a designated, well-ventilated, and secondary containment
area away from incompatible materials.

Professional Disposal: Arrange for the disposal of the hazardous waste through your
institution's environmental health and safety (EHS) office or a licensed chemical waste
disposal contractor.[3]

Emergency Procedures
Spills:

Small Spills: For small spills of the solid material, carefully sweep it up, avoiding dust
generation, and place it in a labeled hazardous waste container. Clean the spill area with a
suitable solvent and then wash with soap and water.

Large Spills: Evacuate the area and alert your EHS office immediately. Do not attempt to
clean up a large spill without proper training and equipment.

Exposures:

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes and remove contaminated clothing. Seek medical attention.[1]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
medical attention.[1]
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 Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[1]

Workflow for Safe Handling and Disposal
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Workflow for Safe Handling and Disposal of (3-Chloro-benzoylamino)-acetic acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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